Cas no 2680700-20-1 (benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate
• CAS No: 2680700-20-1
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5622287
• PubChem ID: 165925823
• Update Time: 2025-06-14

benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-20-1
• EN300-28295414
• benzyl N-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]carbamate
• benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate

• Inchi： 1S/C19H23NO4/c1-14-7-6-8-15(2)18(14)23-13-17(21)11-20-19(22)24-12-16-9-4-3-5-10-16/h3-10,17,21H,11-13H2,1-2H3,(H,20,22)
• InChI Key： URYZEOFCDWBXFS-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CC=1C)CC(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate

Research Briefing on Benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate (CAS: 2680700-20-1)

Benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate (CAS: 2680700-20-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a carbamate linkage and a 2,6-dimethylphenoxy moiety. These structural elements are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro studies have demonstrated that benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate exhibits promising activity against certain cancer cell lines. Mechanistic investigations suggest that the compound may inhibit key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data indicate potential anti-inflammatory properties, making it a candidate for further exploration in autoimmune and inflammatory diseases.

Despite these encouraging findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, benzyl N-3-(2,6-dimethylphenoxy)-2-hydroxypropylcarbamate represents a promising scaffold for drug discovery. Continued research is essential to fully elucidate its mechanism of action and therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in translating early-stage discoveries into viable clinical candidates.